1,3-Dioxolane-2-propanal, 2-methyl-
Cat. No. B8787299
M. Wt: 144.17 g/mol
InChI Key: OGTSPQXEOKPHMW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06017926
Procedure details
To a solution of 2-2 (44.74 g, 0.22 mol) in 400 mL THF at -78° C. was added DIBAL (264 mL 1 M in hexanes, 0.264 mol) over 10 minutes. After stirring for 1 h, 350 ml of 1.0 M Rochelle's salt and 300 ml ether were added followed by the removal of the cooling bath. After stirring for 1 h, the organic portion was separated and dried over Na2SO4. Evaporative removal of the solvent gave 2-3 as a colorless oil. TLC Rf =0.80 (silica, ethyl acetate). 1H NMR (300 MHz, CDCl3) δ 9.73 (s, 1H), 3.50 (d, 1H, J=16 Hz), 2.61 (d, 1H, J=21 Hz), 2.48 (m, 1H), 2.07 (t, 1H, J=7H), 1.33 (s, 3H).
Name
2-2
Quantity
44.74 g
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_CXSMILES
|
CON(C)[C:4](=[O:13])[CH2:5][CH2:6][C:7]1([CH3:12])[O:11][CH2:10][CH2:9][O:8]1.CC(C[AlH]CC(C)C)C.[C@H](O)(C([O-])=O)[C@@H](O)C([O-])=O.[Na+].[K+].CCOCC>C1COCC1>[CH3:12][C:7]1([CH2:6][CH2:5][CH:4]=[O:13])[O:11][CH2:10][CH2:9][O:8]1 |f:2.3.4|
|
Inputs
Step One
Step Two
|
Name
|
|
|
Quantity
|
350 mL
|
|
Type
|
reactant
|
|
Smiles
|
[C@@H]([C@H](C(=O)[O-])O)(C(=O)[O-])O.[Na+].[K+]
|
|
Name
|
|
|
Quantity
|
300 mL
|
|
Type
|
reactant
|
|
Smiles
|
CCOCC
|
Conditions
Stirring
|
Type
|
CUSTOM
|
|
Details
|
After stirring for 1 h
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
followed by the removal of the cooling bath
|
STIRRING
|
Type
|
STIRRING
|
|
Details
|
After stirring for 1 h
|
|
Duration
|
1 h
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the organic portion was separated
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried over Na2SO4
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
Evaporative removal of the solvent
|
Outcomes
Product
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
